Cas no 131365-80-5 ((Spiro5,5-adamantyl)-2-phenyl-1,2,4-triazolan-3-one)

• Product Name: (Spiro5,5-adamantyl)-2-phenyl-1,2,4-triazolan-3-one
• CAS No: 131365-80-5
• MF: C₁₇H₂₁N₃O
• MW: 283.368143796921
• MDL: MFCD00167917
• CID: 4587955
• Update Time: 2025-05-25

(Spiro5,5-adamantyl)-2-phenyl-1,2,4-triazolan-3-one Chemical and Physical Properties

Names and Identifiers

• (SPIRO[5,5-ADAMANTYL])-2-PHENYL-1,2,4-TRIAZOLAN-3-ONE
• (Spiro5,5-adamantyl)-2-phenyl-1,2,4-triazolan-3-one

• MDL： MFCD00167917
• Inchi： 1S/C17H21N3O/c21-16-18-17(19-20(16)15-4-2-1-3-5-15)13-7-11-6-12(9-13)10-14(17)8-11/h1-5,11-14,19H,6-10H2,(H,18,21)
• InChI Key： LBTDMALBMKPBED-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(=O)NC2(C3CC4CC2CC(C4)C3)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (Spiro5,5-adamantyl)-2-phenyl-1,2,4-triazolan-3-one

The Chemical Compound CAS No. 131365-80-5: (Spiro[5.5]adamantyl)-2-phenyl-1,2,4-triazolan-3-one

The compound with CAS No. 131365-80-5, commonly referred to as (Spiro[5.5]adamantyl)-2-phenyl-1,2,4-triazolan-3-one, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique spiro structure and the presence of a triazolone ring system, which contribute to its distinctive chemical properties and potential applications.

Spiro[5.5]adamantyl refers to a spirocyclic structure where two adamantane moieties are connected through a single atom, creating a rigid and highly stable framework. This structural feature is particularly advantageous in drug design and materials science due to its resistance to deformation and excellent mechanical properties. The integration of this spiro structure with the 1,2,4-triazolan-3-one ring system further enhances the compound's versatility.

The 1,2,4-triazolan-3-one ring system is a heterocyclic structure that is widely used in pharmaceuticals and agrochemicals due to its ability to form hydrogen bonds and its potential for bioisosteric replacement. The presence of a phenyl group at the 2-position of this ring adds electronic diversity and increases the compound's lipophilicity, which is crucial for improving bioavailability in drug candidates.

Recent studies have explored the synthesis and characterization of (Spiro[5.5]adamantyl)-2-phenyl-1,2,4-triazolan-3-one, focusing on its potential as a building block for advanced materials and pharmaceutical agents. Researchers have reported that this compound exhibits exceptional thermal stability and mechanical strength due to its rigid spiro structure. These properties make it an ideal candidate for applications in high-performance polymers and nanomaterials.

In terms of synthesis, the compound can be prepared through a multi-step process involving the reaction of an appropriate spiroadamatane derivative with a substituted hydrazine or hydroxylamine derivative under controlled conditions. The reaction conditions are optimized to ensure high yield and purity of the final product. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm the structure and purity of the synthesized compound.

One of the most promising applications of (Spiro[5.5]adamantyl)-2-phenyl-1,2,4-triazolan-3-one lies in its potential use as a drug delivery agent. Its rigid structure allows for controlled drug release mechanisms while maintaining stability under physiological conditions. Additionally, preliminary studies have indicated that this compound may exhibit anti-tumor activity due to its ability to inhibit specific enzymes involved in cancer cell proliferation.

Furthermore, the integration of this compound into polymer matrices has shown enhanced mechanical properties compared to traditional polymers. This makes it a valuable component in the development of advanced materials for aerospace, automotive industries, and electronic devices.

In conclusion, (Spiro[5.5]adamantyl)-2-phenyl-1,2,4-triazolan-3-one represents a cutting-edge compound with diverse applications across multiple scientific domains. Its unique structural features and favorable chemical properties position it as a key player in future advancements in drug design, materials science, and beyond.